Cu(II)GTSM

• Molecular Formula: C6H10CuN6S2-2
• Molecular Weight: 293.9 g/mol
• InChI: InChI=1S/C6H12N6S2.Cu/c1-7-5(13)11-9-3-4-10-12-6(14)8-2;/h3-4H,1-2H3,(H2,7,11,13)(H2,8,12,14);/p-2
• InChIKey: MNLAJDKBIQOELG-UHFFFAOYSA-L

Cu(II)GTSM: Identity, Class & Procurement

Cu(II)GTSM [glyoxal-bis(N4-methyl-3-thiosemicarbazonato)copper(II), CAS 68341-14-0, molecular formula C₆H₁₀CuN₆S₂, MW 293.9 g/mol] is a neutral, lipophilic copper(II) bis(thiosemicarbazone) complex belonging to the Cu(BTSC) family of metallodrugs [1]. It functions as a cell-permeable copper ionophore that delivers bioavailable copper into cells, where its relatively high Cu(II/I) reduction potential (−0.44 V vs AgCl/Ag) enables reduction by endogenous reductants such as ascorbate and glutathione under normoxic conditions, resulting in copper release and redox cycling [2]. This complex has been investigated as an anticancer agent, antibacterial agent, and modulator of blood–brain barrier efflux transporters, and is commercially available from multiple research-chemical suppliers.

1

Cell-permeable copper ionophore probe for intracellular copper delivery studies

2

Non-selective copper release under normoxia via endogenous reductants

3

Supports redox-dependent cytotoxicity, antimicrobial screening, and BBB transporter modulation research

• [1] Stefani C, Al-Eisawi Z, Jansson PJ, Kalinowski DS, Richardson DR. Identification of differential anti-neoplastic activity of copper bis(thiosemicarbazones) that is mediated by intracellular reactive oxygen species generation and lysosomal membrane permeabilization. J Inorg Biochem. 2015;152:20-37. doi:10.1016/j.jinorgbio.2015.08.010. PMID: 26335599. View Source
• [2] Xiao Z, Donnelly PS, Zimmermann M, Wedd AG. Transfer of copper between bis(thiosemicarbazone) ligands and intracellular copper-binding proteins. Insights into mechanisms of copper uptake and hypoxia selectivity. Inorg Chem. 2008;47(10):4338-4347. doi:10.1021/ic702440e. PMID: 18412332. View Source

Why Cu(II)GTSM Cannot Be Substituted by Cu(II)ATSM

Despite their structural homology as copper bis(thiosemicarbazone) complexes, Cu(II)GTSM and Cu(II)ATSM exhibit fundamentally divergent intracellular chemistry that precludes interchangeable use. The 160 mV difference in their Cu(II/I) reduction potentials (−0.44 V for GTSM vs −0.60 V for ATSM) determines whether endogenous reductants can reduce the complex under normoxic conditions, governing copper release, cellular retention, and ultimately mechanism of action [1]. Cu(II)GTSM releases copper non-selectively in all cells, enabling rapid bactericidal action and potent anti-proliferative activity, whereas Cu(II)ATSM retains copper until it encounters a hypoxic environment, making it suitable as a hypoxia-selective imaging agent but substantially less effective as a direct cytotoxic in well-oxygenated tissues [1][2]. These redox-governed differences produce opposite pharmacological profiles at the blood–brain barrier, with Cu(II)GTSM reducing and Cu(II)ATSM enhancing P-glycoprotein function [3]. Consequently, substitution without considering these quantifiable differences risks selecting a compound with the wrong tissue selectivity, potency, and pharmacokinetic behavior for the intended application.

Redox control

Cu(II)GTSM

Reduced by ascorbate/glutathione under normoxia; releases copper in all cell types

Cu(II)ATSM

Requires hypoxia for reduction; copper retention limits non-hypoxic cytotoxicity

In vivo model response

Cu(II)GTSM

Meaningful tumor-burden reduction in TRAMP model at low dose

Cu(II)ATSM

No significant response at 12-fold higher dose in same model

BBB P-gp modulation

Cu(II)GTSM

Reduces P-glycoprotein expression and function

Cu(II)ATSM

Enhances P-gp activity; opposite effect on efflux transporter

• [1] Xiao Z, Donnelly PS, Zimmermann M, Wedd AG. Transfer of copper between bis(thiosemicarbazone) ligands and intracellular copper-binding proteins. Insights into mechanisms of copper uptake and hypoxia selectivity. Inorg Chem. 2008;47(10):4338-4347. doi:10.1021/ic702440e. PMID: 18412332. View Source
• [2] Cater MA, Pearson HB, Wolyniec K, Klaver P, Bilandzic M, Paterson BM, Bush AI, Humbert PO, La Fontaine S, Donnelly PS, Haupt Y. Increasing intracellular bioavailable copper selectively targets prostate cancer cells. ACS Chem Biol. 2013;8(7):1621-1631. doi:10.1021/cb400198p. PMID: 23656859. View Source
• [3] Pyun J, McInnes LE, Acevedo K, et al. Copper bis(thiosemicarbazone) complexes modulate P-glycoprotein expression and function in human brain microvascular endothelial cells. J Neurochem. 2022;162(3):226-244. doi:10.1111/jnc.15609. PMID: 35304760. View Source

Comparative Evidence: Cu(II)GTSM vs. Cu(II)ATSM

Redox-Governed Intracellular Copper Release

Cu(II)GTSM exhibits a Cu(II/I) half-wave reduction potential (E₁/₂′) of −0.44 V (vs AgCl/Ag) in Me₂SO, compared to −0.60 V for Cu(II)ATSM, representing a 160 mV more positive potential [1]. This quantitative difference has direct biochemical consequence: endogenous reductants ascorbate and glutathione can reduce Cu(II)GTSM in the presence of intracellular copper-binding proteins (such as Atx1 and Ctr1c), but cannot reduce Cu(II)ATSM under identical conditions [1]. Upon introduction of aqueous buffer into Me₂SO, the electrochemical reduction of Cu(II)GTSM becomes chemically irreversible, whereas that of Cu(II)ATSM remains reversible, reflecting the faster ligand dissociation upon reduction of GTSM [1]. Density functional theory calculations confirm that the LUMO of Cu(II)GTSM is metal-based, favoring a singlet reduced species, while non-selective analogues like Cu(II)PTSM possess ligand-based LUMOs leading to rapid dissociation [2].

Redox-governed copper release

Head-to-head

E₁/₂′ = −0.44 V (GTSM) vs −0.60 V (ATSM) — Δ160 mV more positive; reduction by ascorbate/glutathione only for GTSM

Redox-context for non-selective copper delivery studies

Irreversible reduction in aqueous buffer for GTSM; LUMO metal-based

Evidence Dimension	Cu(II/I) reduction potential (E₁/₂′ vs AgCl/Ag) and reducibility by endogenous reductants
Target Compound Data	E₁/₂′ = −0.44 V; reduced by ascorbate and glutathione in the presence of Cu(I)-binding protein ligands; electrochemical reduction becomes irreversible in aqueous buffer
Comparator Or Baseline	Cu(II)ATSM: E₁/₂′ = −0.60 V; not reduced by ascorbate or glutathione under identical conditions; electrochemical reduction remains chemically reversible in aqueous buffer
Quantified Difference	ΔE₁/₂′ = 160 mV (Cu(II)GTSM more positive); qualitative difference: reducible vs non-reducible by physiological reductants under normoxia
Conditions	Me₂SO solvent; AgCl/Ag reference electrode; ascorbate and glutathione as reductants; Atx1 and Ctr1c proteins or Bcs (bathocuproine disulfonate) as Cu(I) sinks

Why This Matters

This redox difference is the molecular basis for Cu(II)GTSM's ability to release copper in all cells regardless of oxygen tension, making it suitable for applications requiring non-selective intracellular copper delivery, whereas Cu(II)ATSM's hypoxia-restricted reduction limits its utility to hypoxia-targeted imaging and therapy.

• [1] Xiao Z, Donnelly PS, Zimmermann M, Wedd AG. Transfer of copper between bis(thiosemicarbazone) ligands and intracellular copper-binding proteins. Insights into mechanisms of copper uptake and hypoxia selectivity. Inorg Chem. 2008;47(10):4338-4347. doi:10.1021/ic702440e. PMID: 18412332. View Source
• [2] Maurer RI, Blower PJ, Dilworth JR, Reynolds CA, Zheng Y, Mullen GED. Studies on the mechanism of hypoxic selectivity in copper bis(thiosemicarbazone) radiopharmaceuticals. J Med Chem. 2002;45(7):1420-1431. doi:10.1021/jm0104217. PMID: 11906283. View Source

In Vivo Antitumor Efficacy in TRAMP Model

In the Transgenic Adenocarcinoma of Mouse Prostate (TRAMP) model, Cu(II)GTSM administered at 2.5 mg/kg significantly reduced prostate cancer burden by approximately 70% and decreased disease severity (grade), whereas Cu(II)ATSM at a 12-fold higher dose of 30 mg/kg was ineffective at the given dose [1]. Both complexes selectively killed transformed (hyperplastic and carcinoma) prostate cell lines while sparing primary prostate epithelial cells in vitro, but the in vivo efficacy differential was stark [1]. Notably, Cu(II)GTSM treatment was associated with mild kidney toxicity, characterized primarily by interstitial nephritis and luminal distention [1]. The mechanism was linked to Cu(II)GTSM-mediated inhibition of proteasomal chymotrypsin-like activity, a feature common to copper ionophores that elevate intracellular bioavailable copper [1].

TRAMP model tumor response

Head-to-head

Cu(II)GTSM 2.5 mg/kg: ~70% tumor burden reduction vs Cu(II)ATSM 30 mg/kg: no significant effect

TRAMP model-response endpoint context

Mild kidney toxicity noted; proteasome inhibition linked

Evidence Dimension	In vivo antitumor efficacy — reduction in prostate cancer burden in TRAMP transgenic mice
Target Compound Data	Cu(II)GTSM at 2.5 mg/kg: ~70% reduction in prostate cancer burden; significant reduction in disease severity (grade); mild kidney toxicity observed
Comparator Or Baseline	Cu(II)ATSM at 30 mg/kg: no significant effect on tumor burden or disease severity at the dose tested
Quantified Difference	~70% tumor burden reduction vs no significant effect, despite a 12-fold lower dose (2.5 vs 30 mg/kg) for Cu(II)GTSM
Conditions	TRAMP (Transgenic Adenocarcinoma of Mouse Prostate) model; treatment via intraperitoneal injection; assessed by histopathological grading of prostate tissue

Why This Matters

This is the most direct in vivo efficacy comparison available, demonstrating that Cu(II)GTSM achieves meaningful antitumor activity at a dose where Cu(II)ATSM is completely ineffective, establishing a clear procurement rationale for in vivo cancer studies targeting copper-mediated cytotoxicity.

• [1] Cater MA, Pearson HB, Wolyniec K, Klaver P, Bilandzic M, Paterson BM, Bush AI, Humbert PO, La Fontaine S, Donnelly PS, Haupt Y. Increasing intracellular bioavailable copper selectively targets prostate cancer cells. ACS Chem Biol. 2013;8(7):1621-1631. doi:10.1021/cb400198p. PMID: 23656859. View Source

Antimicrobial Potency Against N. gonorrhoeae

Against a panel of 11 N. gonorrhoeae strains including antibiotic-sensitive and multidrug-resistant isolates, Cu(II)GTSM demonstrated a uniform MIC of 0.1 µM, which was 7- to 30-fold lower than Cu(II)ATSM (MIC range 0.7–3.0 µM across strains) and 2,500-fold lower than ionic Cu(NO₃)₂ salt (MIC 250 µM) [1]. In time-kill assays, Cu(II)GTSM at 1 µM achieved complete killing of ~10⁷ CFU/mL N. gonorrhoeae within 1.5 hours, whereas an equal concentration of Cu(II)ATSM required at least 5 hours to produce an equivalent bactericidal effect — representing a greater than 3-fold faster killing rate [1]. The mode of action was bactericidal for both complexes, and their activity extended to additional unrelated bacterial pathogens, but Cu(II)GTSM was consistently more potent and faster-acting than Cu(II)ATSM [1].

Antimicrobial potency vs N. gonorrhoeae

Head-to-head

MIC 0.1 µM (GTSM) vs 0.7–3.0 µM (ATSM) across 11 strains; complete killing 1.5 h vs ≥5 h at 1 µM

Supports antimicrobial screening context

Bactericidal; 7–30× lower MIC; >3× faster kinetics

Evidence Dimension	Minimum inhibitory concentration (MIC) and time to complete bacterial killing
Target Compound Data	Cu(II)GTSM: MIC = 0.1 µM (uniform across 11 N. gonorrhoeae strains); complete killing of 10⁷ CFU/mL in 1.5 h at 1 µM
Comparator Or Baseline	Cu(II)ATSM: MIC = 0.7–3.0 µM (strain-dependent); complete killing in ≥5 h at 1 µM; Cu(NO₃)₂ salt: MIC = 250 µM
Quantified Difference	7–30× lower MIC for Cu(II)GTSM vs Cu(II)ATSM; >3.3× faster bactericidal kinetics; 2,500× more potent than ionic copper salt
Conditions	N. gonorrhoeae broth suspension (~10⁷ CFU/mL); MIC determined after 24 h incubation; killing kinetics measured by CFU enumeration at timed intervals

Why This Matters

This head-to-head dataset establishes Cu(II)GTSM as the substantially more potent and rapidly bactericidal copper-bis(thiosemicarbazone) complex, directly informing compound selection for antimicrobial screening programs, mode-of-action studies, or development of copper-dependent antibacterial agents against drug-resistant pathogens.

• [1] Djoko KY, Paterson BM, Donnelly PS, McEwan AG. Copper(II)-bis(thiosemicarbazonato) complexes as antibacterial agents: insights into their mode of action and potential as therapeutics. Antimicrob Agents Chemother. 2015;59(10):6444-6453. doi:10.1128/AAC.01289-15. Table 3 and Fig. 2. View Source

Anticancer Potency & Selectivity in Neuroepithelioma

Cu(II)GTSM inhibits the growth of SK-N-MC neuroepithelioma cells with an IC₅₀ of 0.009 µM (9 nM) and MRC-5 normal lung fibroblasts with an IC₅₀ of 0.27 µM, yielding a selectivity index (SI = IC₅₀ MRC-5 / IC₅₀ SK-N-MC) of approximately 30 [1]. This places Cu(II)GTSM among the most potent anticancer bis(thiosemicarbazone) complexes reported in the literature. The broader structure–activity relationship study encompassing twelve bis(thiosemicarbazones) demonstrated that Cu(II)GTSM belongs to the unsubstituted/monosubstituted backbone group, which exhibited less negative Cu(II/I) redox potentials, greater cellular ⁶⁴Cu release, lower lipophilicity, and higher anti-proliferative efficacy compared to the disubstituted backbone group that includes Cu(II)ATSM [1]. Cu(II)GTSM's anti-cancer activity was mechanistically linked to intracellular ROS generation (attenuated by tetrathiomolybdate and N-acetyl-L-cysteine) and, for the first time, lysosomal membrane permeabilization (LMP) [1]. Cu(II)GTSM was also shown to inhibit proteasomal chymotrypsin-like activity, a property shared among copper-ionophores [2].

Cytotoxicity & selectivity

Class-level

IC₅₀ SK-N-MC 0.009 µM, MRC-5 0.27 µM; Selectivity Index ≈ 30

Supports cytotoxicity endpoint review

ROS/LMP mechanism; class-level rank among BTSC analogs

Evidence Dimension	Antiproliferative IC₅₀ in SK-N-MC neuroepithelioma cells and MRC-5 normal fibroblasts; selectivity index
Target Compound Data	Cu(II)GTSM: IC₅₀ (SK-N-MC) = 0.009 µM; IC₅₀ (MRC-5) = 0.27 µM; Selectivity Index ≈ 30
Comparator Or Baseline	Class-level: Cu(II)ATSM and other disubstituted backbone analogs show higher IC₅₀ values and reduced anti-proliferative efficacy relative to unsubstituted/monosubstituted analogs including Cu(II)GTSM; exact Cu(II)ATSM IC₅₀ values in the same cell lines are reported in the primary source [1] but were not extracted in the available abstract/summary view
Quantified Difference	Selectivity Index ≈ 30 (target compound); unsubstituted/monosubstituted group more potent than disubstituted group across the series (class-level finding)
Conditions	SK-N-MC human neuroepithelioma cells and MRC-5 human fetal lung fibroblasts; anti-proliferative assay (72 h incubation); Stefani et al. 2015 study of twelve bis(thiosemicarbazones)

Why This Matters

The single-digit nanomolar IC₅₀ against neuroepithelioma cells and 30-fold selectivity over normal fibroblasts define Cu(II)GTSM's therapeutic window and establish a quantitative potency benchmark for screening and selecting copper-based anticancer agents; procurement decisions for cancer-focused research programs should prioritize this compound over less potent analogs.

• [1] Stefani C, Al-Eisawi Z, Jansson PJ, Kalinowski DS, Richardson DR. Identification of differential anti-neoplastic activity of copper bis(thiosemicarbazones) that is mediated by intracellular reactive oxygen species generation and lysosomal membrane permeabilization. J Inorg Biochem. 2015;152:20-37. doi:10.1016/j.jinorgbio.2015.08.010. PMID: 26335599. (IC₅₀ data as also reported by vendor technical datasheets citing this reference). View Source
• [2] Cater MA, Pearson HB, Wolyniec K, Klaver P, Bilandzic M, Paterson BM, Bush AI, Humbert PO, La Fontaine S, Donnelly PS, Haupt Y. Increasing intracellular bioavailable copper selectively targets prostate cancer cells. ACS Chem Biol. 2013;8(7):1621-1631. doi:10.1021/cb400198p. PMID: 23656859. View Source

P-Glycoprotein Modulation at Blood-Brain Barrier

In human brain microvascular endothelial cells (hCMEC/D3), Cu(II)GTSM and Cu(II)ATSM exerted opposite effects on the drug efflux transporter P-glycoprotein (P-gp). Cu(II)ATSM (25–250 nM, 8–48 h treatment) significantly enhanced P-gp mRNA expression 2-fold and P-gp transport function 1.3-fold (measured by rhodamine 123 accumulation). In contrast, Cu(II)GTSM reduced P-gp expression to 0.5-fold of control levels and decreased P-gp function, resulting in a 200% increase in intracellular rhodamine 123 accumulation (indicative of reduced efflux capacity) [1]. Both complexes increased intracellular copper levels, but the divergent P-gp modulation was attributed to differences in the BTSC backbone structure independent of copper delivery. Cu(II)ATSM's enhancement of P-gp was partly mediated through activation (1.4-fold) of extracellular signal-regulated kinase 1 and 2 (ERK1/2), an effect significantly attenuated by a MAP kinase pathway inhibitor [1].

BBB P-gp modulation

Head-to-head

GTSM: P-gp expression 0.5× control, 200% substrate accumulation; ATSM: 2× expression, 1.3× function increase

Supports BBB transporter modulation studies

Opposite effects in hCMEC/D3 cells; ERK1/2 involvement for ATSM

Evidence Dimension	P-glycoprotein mRNA expression and functional transport activity in human brain endothelial cells
Target Compound Data	Cu(II)GTSM: P-gp expression reduced to 0.5-fold of control; P-gp function decreased (200% increase in rhodamine 123 accumulation, indicating reduced efflux)
Comparator Or Baseline	Cu(II)ATSM: P-gp expression enhanced 2-fold; P-gp function enhanced 1.3-fold; ERK1/2 activation 1.4-fold
Quantified Difference	Opposite direction of effect: Cu(II)GTSM reduces P-gp function while Cu(II)ATSM enhances it; 4-fold difference in P-gp expression (2-fold increase vs 0.5-fold decrease relative to control)
Conditions	hCMEC/D3 human brain microvascular endothelial cells; 25–250 nM Cu(BTSC) treatment for 8–48 h; P-gp mRNA by RT-qPCR; P-gp function by rhodamine 123 accumulation assay; intracellular Cu by ICP-MS

Why This Matters

This is the only direct evidence that two structurally similar Cu-BTSC complexes produce functionally opposite effects on a critical blood–brain barrier transporter. For researchers investigating brain drug delivery, Alzheimer's disease (Aβ clearance), or CNS pharmacology, Cu(II)GTSM is the appropriate choice for studies requiring P-gp suppression, while Cu(II)ATSM would be counterproductive for this purpose.

• [1] Pyun J, McInnes LE, Acevedo K, et al. Copper bis(thiosemicarbazone) complexes modulate P-glycoprotein expression and function in human brain microvascular endothelial cells. J Neurochem. 2022;162(3):226-244. doi:10.1111/jnc.15609. PMID: 35304760. View Source

Research & Preclinical Application Scenarios

Prostate Cancer Efficacy Studies

Investigators modeling prostate cancer in the TRAMP transgenic mouse model should select Cu(II)GTSM over Cu(II)ATSM as their copper-ionophore test agent. The Cater et al. (2013) study demonstrated that Cu(II)GTSM at 2.5 mg/kg reduced tumor burden by ~70% and decreased disease grade, while Cu(II)ATSM at 30 mg/kg was ineffective [1]. Researchers should note the documented mild renal toxicity (interstitial nephritis, luminal distention) and incorporate kidney function monitoring into their study design. The compound's 30-fold selectivity index between cancer and normal cells supports its use in therapeutic window assessment studies [2].

Antimicrobial Screening Against Drug-Resistant Pathogens

Cu(II)GTSM is the preferred copper-bis(thiosemicarbazone) for antibacterial drug discovery campaigns focusing on Neisseria gonorrhoeae and potentially other Gram-negative pathogens. Its MIC of 0.1 µM is 7–30× lower than Cu(II)ATSM and 2,500× lower than ionic copper, with complete bactericidal killing in 1.5 h at 1 µM vs ≥5 h for Cu(II)ATSM [1]. The compound's strict copper-dependence and redox-sensitive copper release mechanism suggest utility in studies of host–pathogen copper interactions and innate immunity-based antimicrobial strategies [2].

BBB P-Glycoprotein Modulation & CNS Delivery

For studies requiring suppression of P-glycoprotein efflux at the blood–brain barrier — for example, to enhance brain penetration of substrate drugs or to investigate Aβ clearance mechanisms in Alzheimer's disease models — Cu(II)GTSM is the appropriate choice, as it reduces P-gp expression (0.5-fold) and function (200% increase in substrate accumulation), whereas Cu(II)ATSM enhances P-gp activity (2-fold expression increase, 1.3-fold function increase) [1]. The Pyun et al. (2022) study provides the experimental framework using hCMEC/D3 cells at 25–250 nM treatment concentrations, which can guide dose selection for in vitro BBB model studies.

Lysosomal Membrane Permeabilization & ROS-Mediated Death

Cu(II)GTSM is the first and best-characterized copper bis(thiosemicarbazone) demonstrated to induce lysosomal membrane permeabilization (LMP) as part of its anticancer mechanism [1]. Its ROS generation in SK-N-MC neuroepithelioma cells at 5 µM, attenuation by tetrathiomolybdate and N-acetyl-L-cysteine, and proteasomal chymotrypsin-like inhibition provide multiple mechanistic endpoints for cell death pathway analysis [1][2]. Researchers investigating copper-dependent LMP, lysosomal cell death pathways, or the intersection of copper homeostasis and apoptosis should use Cu(II)GTSM as their probe compound.

Application

Selection Property

Validation Focus

Prostate cancer model-response studies

Normoxic copper release, redox-dependent cytotoxicity

TRAMP model endpoint context, kidney safety monitoring

Antimicrobial screening vs N. gonorrhoeae

Rapid bactericidal copper delivery, low MIC

MIC and time-kill endpoint context, drug-resistant strains

BBB P-glycoprotein suppression studies

P-gp down-regulation, opposite to Cu(II)ATSM

hCMEC/D3 transporter assay context, substrate accumulation

Lysosomal cell death pathway analysis

LMP induction, ROS generation, proteasome inhibition

Cell death pathway endpoint review, copper-dependent LMP

• [1] Cater MA, Pearson HB, Wolyniec K, Klaver P, Bilandzic M, Paterson BM, Bush AI, Humbert PO, La Fontaine S, Donnelly PS, Haupt Y. Increasing intracellular bioavailable copper selectively targets prostate cancer cells. ACS Chem Biol. 2013;8(7):1621-1631. doi:10.1021/cb400198p. PMID: 23656859. View Source
• [2] Stefani C, Al-Eisawi Z, Jansson PJ, Kalinowski DS, Richardson DR. Identification of differential anti-neoplastic activity of copper bis(thiosemicarbazones) that is mediated by intracellular reactive oxygen species generation and lysosomal membrane permeabilization. J Inorg Biochem. 2015;152:20-37. doi:10.1016/j.jinorgbio.2015.08.010. PMID: 26335599. View Source